Cas no 2680778-04-3 (4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid)

• Product Name: 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid
• CAS No: 2680778-04-3
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 5110060
• PubChem ID: 165930309
• Update Time: 2025-06-07

4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-7-carboxylic acid, 4-acetyl-9-bromo-2,3,4,5-tetrahydro-
• 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

• Inchi： 1S/C12H12BrNO4/c1-7(15)14-2-3-18-11-9(6-14)4-8(12(16)17)5-10(11)13/h4-5H,2-3,6H2,1H3,(H,16,17)
• InChI Key： BLKJZECDVSPZQJ-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(C(O)=O)C=C2CN(C(C)=O)CC1

Additional information on 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid

Professional Introduction to 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic Acid (CAS No. 2680778-04-3)

4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid (CAS No. 2680778-04-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of both acetyl and bromo substituents in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid consists of a fused benzoxazepine ring system with an acetyl group at the 4-position and a bromine atom at the 9-position. This arrangement contributes to its unique chemical and biological properties. The benzoxazepine core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. The acetyl group at the 4-position can modulate the electronic properties of the ring system, while the bromo substituent provides a handle for further chemical modifications through cross-coupling reactions.

In recent years, there has been a surge in research focused on developing new therapeutic agents derived from benzoxazepine derivatives. These compounds have shown promise in various preclinical studies as potential treatments for neurological disorders, inflammation, and cancer. The specific substitution pattern in 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The benzoxazepine scaffold has been extensively studied for its ability to bind to a wide range of biological targets. For instance, certain benzoxazepine derivatives have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, some benzoxazepines have shown binding affinity to serotonin receptors, making them candidates for treating conditions like depression and anxiety.

The acetyl group in 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid can be further functionalized to introduce additional pharmacophores or improve solubility and bioavailability. This flexibility allows medicinal chemists to explore diverse structural modifications while maintaining the core pharmacological activity of the benzoxazepine system. The bromo substituent at the 9-position serves as a versatile synthetic handle for introducing other functional groups through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid identification of promising drug candidates from complex libraries of compounds. These computational tools can predict the binding affinity of 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid to various biological targets by simulating its interactions with proteins and nucleic acids. Such virtual screening approaches have significantly accelerated the drug discovery process by narrowing down large candidate pools to a few promising compounds for experimental validation.

In vitro and in vivo studies have begun to unravel the pharmacological profile of this compound. Preliminary data suggest that it exhibits moderate activity against certain inflammatory mediators and may have potential applications in treating chronic inflammatory diseases. The ability of 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid to modulate enzyme activity and receptor binding underscores its therapeutic potential.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzoxazepine ring system followed by functional group interconversions such as acetylation and bromination. Advanced synthetic methodologies such as flow chemistry have been explored to improve scalability and reproducibility in the preparation of complex molecules like this one.

The growing interest in natural product-inspired drug discovery has also influenced research on benzoxazepine derivatives. Many natural products contain heterocyclic structures similar to benzoxazepine that exhibit significant biological activity. By leveraging natural product scaffolds or inspired structures like 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The development of new analytical techniques has enabled more precise characterization of these complex molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC)、and mass spectrometry (MS) are essential for confirming molecular structure and assessing purity. These analytical methods provide critical data for understanding the behavior of 4-acetyl-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylic acid both in synthetic intermediates and final pharmaceutical formulations.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. By integrating insights from computational modeling with experimental data from preclinical studies， researchers can refine the molecular structure to enhance potency、selectivity，and pharmacokinetic profiles。 This iterative process is crucial for translating promising lead compounds into viable drug candidates ready for clinical evaluation。

In conclusion，4-acetyl-9-bromo--2，3， -tetrahydro-1， -benzoxazolepin-7-<-carboxylic acid(CAS No.2680778-04-3) is a fascinating compound with significant potential in pharmaceutical research。 Its unique structural features， combined with its promising biological activities， make it an attractive scaffold for developing novel therapeutic agents。 As research continues to uncover new applications for this compound， it is likely to play an important role in addressing unmet medical needs across various therapeutic areas。